2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-(7,8-dimethoxy-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H22N4O5/c1-29-14-6-4-13(5-7-14)10-23-19(27)11-26-12-24-20-15-8-17(30-2)18(31-3)9-16(15)25-21(20)22(26)28/h4-9,12,25H,10-11H2,1-3H3,(H,23,27)
• InChI Key: CQZFBTGMVZRHFL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2C=NC3=C(C2=O)NC4=CC(=C(C=C43)OC)OC
• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidoindole core and the attachment of the methoxy and acetamide groups. One study discusses the synthesis of related compounds, where monosubstituted 1-ethyl-1,4-dihydro-4-oxoquinoline-3-carboxylic acids were used as a starting point.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex, given the presence of multiple rings and functional groups. It may share structural features with flavonoids and extended flavonoids, which typically have a phenyl-substituted benzopyran framework.

Scientific Research Applications

Hepatitis B Virus Inhibition

A study by Ivashchenko et al. (2019) discussed a compound similar to the requested one, 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one. This compound was evaluated as a new inhibitor of hepatitis B, showing nanomolar inhibitory activity against the Hepatitis B virus (HBV) in vitro (Ivashchenko et al., 2019).

Anti-Inflammatory and Analgesic Agents

Abu‐Hashem et al. (2020) synthesized novel benzodifuranyl compounds, including derivatives related to the specified chemical structure. These compounds exhibited significant cyclooxygenase-1/2 (COX-1/2) inhibition and demonstrated analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Antibacterial and Antifungal Activities

Debnath and Ganguly (2015) reported on the synthesis of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives, which showed promising antibacterial and antifungal activities against various pathogenic microorganisms (Debnath & Ganguly, 2015).

Anticancer Activity

Al-Sanea et al. (2020) developed compounds with the pyrimidine ring, testing their anticancer activity against 60 cancer cell lines. One compound in particular showed notable cancer cell growth inhibition (Al-Sanea et al., 2020).

Molecular Docking Study

Shestakov et al. (2009) explored the reactions of methyl 3-amino-1H-indole-2-carboxylates, leading to the formation of 5H-pyrimido[5,4-b]indole derivatives. These compounds were involved in alkylation at nitrogen atoms, showing potential as molecular docking subjects (Shestakov et al., 2009).

Future Directions

Future research could focus on elucidating the synthesis, mechanism of action, and potential applications of this compound. Given its structural similarity to flavonoids, it may have interesting biological activities worth exploring.